Cas no 1220033-20-4 (6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine)

• Product Name: 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine
• CAS No: 1220033-20-4
• MF: C₁₂H₁₈ClN₃
• MW: 239.744421482086
• MDL: MFCD13561827
• CID: 1074324
• PubChem ID: 53410294
• Update Time: 2025-06-18

6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine
• SB58755
• 1220033-20-4
• 6-chloro-N-cyclohexyl-N-ethylpyrimidin-4-amine
• AKOS009154278

• MDL： MFCD13561827
• Inchi： 1S/C12H18ClN3/c1-2-16(10-6-4-3-5-7-10)12-8-11(13)14-9-15-12/h8-10H,2-7H2,1H3
• InChI Key： OGDJIHRXJZFUGC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N(CC)C1CCCCC1

Computed Properties

• Exact Mass: 239.1189253g/mol
• Monoisotopic Mass: 239.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29Ų

Additional information on 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine

Professional Introduction to Compound with CAS No 1220033-20-4 and Product Name: 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine

The compound with CAS No 1220033-20-4 and the product name 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine consists of a pyrimidine core substituted with a chloro group, a cyclohexyl amine, and an ethyl amine, which collectively contribute to its distinctive chemical properties.

Recent research in the field of chemically modified heterocyclic compounds has highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. Pyrimidines are well-known for their role as bioisosteres in drug design, often serving as key structural motifs in various pharmacophores. The presence of a chloro group at the 6-position of the pyrimidine ring in this compound enhances its reactivity, making it a valuable intermediate for further functionalization. This feature is particularly useful in synthetic chemistry, where it allows for the introduction of additional substituents that can modulate biological activity.

The N-cyclohexyl and N-ethyl substituents in 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine contribute to its lipophilicity and solubility characteristics, which are critical factors in drug formulation and bioavailability. The cyclohexyl group, in particular, is known to increase the metabolic stability of molecules by reducing susceptibility to enzymatic degradation. This property is highly desirable in pharmaceuticals, as it can lead to improved pharmacokinetic profiles and longer half-lives. Additionally, the ethyl group provides a balance between hydrophobicity and hydrophilicity, enhancing the compound's overall solubility in both aqueous and organic solvents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. Pyrimidine-based compounds have emerged as promising candidates due to their ability to interact with biological targets at high affinity. The structural features of 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine make it a potential lead compound for further optimization towards kinase inhibition. Studies have shown that modifications at the 4-position of the pyrimidine ring can significantly alter binding affinity to protein targets. This underscores the importance of fine-tuning molecular structure to achieve desired pharmacological effects.

Moreover, the compound's versatility as a building block in medicinal chemistry has been demonstrated through various synthetic strategies. Researchers have leveraged its reactive sites to develop libraries of derivatives with tailored biological activities. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the 6-chloro position, expanding the chemical space available for exploration. Such methodologies highlight the compound's utility as a scaffold for drug discovery initiatives aimed at addressing unmet medical needs.

The synthesis of 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine involves multi-step organic transformations that showcase modern synthetic techniques. Key steps include nucleophilic aromatic substitution to introduce the chloro group, followed by reductive amination or nucleophilic substitution reactions to install the cyclohexyl and ethyl amine moieties. These synthetic routes highlight the compound's accessibility through established chemical methodologies, making it a practical choice for researchers seeking novel heterocyclic compounds.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine and biological targets. Docking simulations have revealed that this compound can bind effectively to pockets on kinases and other enzymes relevant to therapeutic intervention. The binding modes predicted by these studies provide insights into potential drug-like properties such as binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening of large compound libraries.

The pharmacological profile of 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine is currently under investigation in preclinical studies aimed at evaluating its potential therapeutic applications. Preliminary data suggest that this compound exhibits inhibitory activity against certain kinases associated with cancer cell proliferation. Further research is needed to fully elucidate its mechanism of action and assess its safety profile. However, these early findings are promising indicators of its potential as a lead molecule for developing new anticancer agents.

In conclusion, 6-Chloro-N-cyclohexyl-N-ethyl-4-pyrimidinamine (CAS No 1220033-20-4) represents a compelling example of how structural diversity can be leveraged to develop novel pharmaceutical candidates. Its unique combination of substituents enhances its reactivity and bioavailability while providing opportunities for further optimization through medicinal chemistry strategies. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will remain invaluable tools in advancing drug discovery efforts across multiple therapeutic areas.